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Compound of Interest

Compound Name:
1-(Bromomethyl)-3-

(difluoromethyl)benzene

Cat. No.: B582528 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics and synthetic

methodologies related to brominated benzene derivatives containing a difluoromethyl group.

Due to significant ambiguity in chemical databases between "1-(Bromomethyl)-3-
(difluoromethyl)benzene" and its isomers, this document focuses on the well-characterized

compound 1-Bromo-3-(difluoromethyl)benzene, while also presenting data on related

structures to clarify the distinctions.

Molecular Formula and Weight
The nomenclature of fluorinated organic compounds can be complex, leading to potential

misidentification. The primary subject of this guide is 1-Bromo-3-(difluoromethyl)benzene, for

which reliable data is available.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

1-Bromo-3-

(difluoromethyl)benze

ne

29848-59-7 C₇H₅BrF₂ 207.02[1]

1-(Bromomethyl)-3,5-

difluorobenzene
141776-91-2 C₇H₅BrF₂ 207.02[2]

1-(Bromomethyl)-3-

(trifluoromethyl)benze

ne

402-23-3 C₈H₆BrF₃ 239.03[3][4]

Note: Extensive searches did not yield a unique CAS number or distinct molecular data for "1-
(Bromomethyl)-3-(difluoromethyl)benzene," suggesting it is either a less common

compound or indexed under a different name. The data presented for 1-Bromo-3-

(difluoromethyl)benzene is based on available chemical literature and supplier information.

Experimental Protocols
The following section details a representative synthetic protocol for 1-Bromo-3-

(difluoromethyl)benzene.

Synthesis of 1-Bromo-3-(difluoromethyl)benzene

This procedure outlines the conversion of m-bromobenzaldehyde to 1-Bromo-3-

(difluoromethyl)benzene using a fluorinating agent.[1]

Materials:

m-bromobenzaldehyde

Dichloromethane (DCM)

Ethanol (EtOH)

Diethylaminosulfur trifluoride (DAST)
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Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

A flame-dried flask is charged with a solution of m-bromobenzaldehyde (1.0 eq.) dissolved in

dichloromethane (1.0 M).

Ethanol (5-100 μL) and diethylaminosulfur trifluoride (1.7 eq.) are added to the flask at room

temperature.

The reaction mixture is stirred at room temperature overnight.

Upon completion, the reaction is quenched by the addition of saturated aqueous sodium

bicarbonate.

The mixture is extracted with dichloromethane.

The organic phases are combined, washed with brine, and dried over anhydrous magnesium

sulfate.

The solvent is removed under reduced pressure.

The crude product is purified by silica gel column chromatography to yield 1-Bromo-3-

(difluoromethyl)benzene.[1]

Diagrams
Logical Relationship of Compound Properties

The following diagram illustrates the key molecular properties of 1-Bromo-3-

(difluoromethyl)benzene.
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Figure 1: Molecular Properties of 1-Bromo-3-(difluoromethyl)benzene

1-Bromo-3-(difluoromethyl)benzene

Molecular Formula:
C₇H₅BrF₂

Molecular Weight:
207.02 g/mol

CAS Number:
29848-59-7 Key Structural Features

Bromine atom at position 1 Difluoromethyl group at position 3

Click to download full resolution via product page

A diagram showing the key molecular properties.

Experimental Workflow for Synthesis

This diagram outlines the major steps in the synthesis and purification of 1-Bromo-3-

(difluoromethyl)benzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b582528?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Synthesis and Purification Workflow

Start:
m-bromobenzaldehyde in DCM

Reaction:
Add DAST and EtOH,

stir overnight

Quenching:
Add saturated NaHCO₃

Extraction:
Extract with DCM

Washing and Drying:
Wash with brine, dry with MgSO₄

Concentration:
Remove solvent

Purification:
Silica gel column chromatography

Final Product:
1-Bromo-3-(difluoromethyl)benzene

Click to download full resolution via product page

A diagram of the synthesis and purification steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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